Cas no 1361577-36-7 (2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361577-36-7
• MF: C₁₃H₄Cl₃F₆N
• MW: 394.52698135376
• CID: 4793612
• Update Time: 2025-11-01

2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C13H4Cl3F6N/c14-7-2-1-6(10(15)11(7)16)5-3-8(12(17,18)19)23-9(4-5)13(20,21)22/h1-4H
• InChI Key： DKKOAZIIWLXBRK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C(F)(F)F)N=C(C(F)(F)F)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 394
• XLogP3: 6.6
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine

2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361577-36-7): A Comprehensive Overview

2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361577-36-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. This compound is characterized by its pyridine core substituted with trifluoromethyl and trichlorophenyl groups, which contribute to its distinctive chemical and physical properties.

The trifluoromethyl groups are known for their strong electron-withdrawing effects, which can significantly influence the reactivity and stability of the molecule. These groups are also associated with enhanced lipophilicity, making the compound more suitable for certain biological applications. The trichlorophenyl substituent, on the other hand, introduces additional complexity and can affect the compound's solubility and interactions with biological targets.

Recent studies have explored the potential of 2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine in various contexts. One notable area of research is its use as a building block in the synthesis of more complex molecules. The robustness and versatility of this compound make it an attractive starting material for chemists aiming to develop novel pharmaceuticals or functional materials.

In the realm of medicinal chemistry, 2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine has been investigated for its potential as a lead compound in drug discovery. Its unique structure offers several advantages in terms of pharmacological activity and selectivity. For instance, the presence of fluorine atoms can enhance the binding affinity of the molecule to specific protein targets, while the chlorinated phenyl group can modulate its pharmacokinetic properties.

A study published in the *Journal of Medicinal Chemistry* highlighted the use of 2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine as a scaffold for developing inhibitors of specific enzymes involved in disease pathways. The researchers found that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. This finding underscores the potential of 2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine as a valuable tool in the development of targeted therapies.

Beyond medicinal applications, 2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine has also been explored for its use in materials science. Its rigid structure and high thermal stability make it suitable for applications in polymer synthesis and as a component in advanced materials. For example, researchers at a leading materials science institute have developed a series of polymers incorporating this compound as a monomer unit. These polymers exhibit improved mechanical properties and resistance to harsh environmental conditions.

The synthesis of 2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the reaction of 2-chloro-5-trifluoromethylpyridine with 1-bromo-2,3-dichlorobenzene followed by further functionalization steps to introduce additional substituents. Advances in synthetic methods have led to more efficient and scalable routes for producing this compound on both laboratory and industrial scales.

The safety profile of 2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine is an important consideration in its development and application. While detailed toxicological data are still being gathered, preliminary studies suggest that it exhibits low toxicity at typical exposure levels. However, as with any chemical compound used in research or industrial settings, appropriate handling and safety measures should be followed to ensure worker safety and environmental protection.

In conclusion, 2,6-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361577-36-7) represents a promising molecule with diverse applications in medicinal chemistry and materials science. Its unique structural features provide a foundation for developing novel drugs and advanced materials with enhanced performance characteristics. Ongoing research continues to uncover new possibilities for this intriguing compound.